Cas no 29880-63-5 (Ethanone, 1-[5-(1,1-dimethylethyl)-2-thienyl]-)

• Product Name: Ethanone, 1-[5-(1,1-dimethylethyl)-2-thienyl]-
• CAS No: 29880-63-5
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 291017
• PubChem ID: 251818
• Update Time: 2025-04-19

Ethanone, 1-[5-(1,1-dimethylethyl)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• 1-(5-tert-butyl-2-thienyl)ethanone
• 1-(5-tert-butylthiophen-2-yl)ethanone
• Ethanone, 1-[5-(1,1-dimethylethyl)-2-thienyl]-
• (5-tert.-Butyl-2-thienyl)-methyl-keton
• 1-(5-tert-Butyl-[2]thienyl)-aethanon
• 1-(5-tert-butyl-[2]thienyl)-ethanone
• 1-[5-(1,1-Dimethylethyl)-2-thienyl]ethanone
• 1-Phenyl-4-acetyl-4-ethoxycarbonyl-butadien-(1.3)
• 2-acetyl-5-phenyl-penta-2,4-dienoic acid ethyl ester
• 2-Acetyl-5-phenyl-penta-2,4-diensaeure-aethylester
• 2-acetyl-5-tert-butylthiophene
• 5-Phenyl-2-acetyl-p
• Cinnamalacetessigester
• CTK0B8018
• NSC72746
• AKOS020212517
• EN300-6260548
• NSC-72746
• SCHEMBL2693481
• 2-t-butyl-5 -acetylthiophene
• 29880-63-5
• AHABAANUAYYPCC-UHFFFAOYSA-N
• DTXSID10291048
• 1-(5-tert-butylthiophen-2-yl)ethan-1-one

• Inchi： 1S/C10H14OS/c1-7(11)8-5-6-9(12-8)10(2,3)4/h5-6H,1-4H3
• InChI Key： AHABAANUAYYPCC-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1C(C)(C)C

Computed Properties

• Exact Mass: 182.07662
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones